Cas no 998-40-3 (Tributyl Phosphine)

Tributylphosphine is a colorless and transparent liquid. It is insoluble in water and soluble in organic solvents. It is oxidized in air and gives off heat, which is converted into phosphine oxide. It is an important organic phosphine ligand and is widely used in transition metal organic synthesis< Br> it can act as a reducing agent, reducing and opening the disulfide bond in proteins, and also reducing carbonyl and epoxy groups; It can also be used as olefin polymerization catalyst \ carbonylation catalyst of dibenzyl alcohol \ ammonia methylation catalyst of polybutadiene, and selective hydrogenation catalyst of unsaturated steroids< Br>

Tributyl Phosphine structure

Product Name:Tributyl Phosphine

CAS No:998-40-3

Molecular Formula:C₁₂H₂₇P

Molecular Weight:202.3165

MDL:MFCD00009462

CID:40471

PubChem ID:24900248

Tributyl Phosphine Properties

Names and Identifiers

- CYTOP(R) 340
- PHOSPHINE, TRIBUTYL
- PHOSPHORUS TRI-N-BUTYL
- TBP
- TBUP
- tributylphosphane
- TRIBUTYLPHOSPHINE
- TRI-N-BUTYLPHOSPHINE
- tris(butyl)phosphine
- (n-C4H9)3P
- Tributylfosfin
- tributyl-phosphin
- Tributylphosphorus
- TRIBUTYL PHOSPHINE (CYTOP 340) CYTEC QUALITY
- cytop 340
- Tributylphosphineneat
- Tri-n-butylphosphine or phosphine,tributyl
- EINECS 213-651-2
- Tributylfosfin [Czech]
- Tributylphosphine solution
- tri-n-butylphosphane
- tri-n-butyl-phosphine
- tris(n-butyl)phosphine
- Phosphine, tributyl-
- Tri-n-butyl phosphine
- tributyl-phosphane
- tributyl phosphine
- UN3254
- Tributyl phosphine (TBP)
- 0O52FJR7WN
- TUQOTMZNTHZOKS-UHFFFAOYSA-N
- Tributylphosphane [UN3254] [Spontaneously combustible]
- tribu
- P(Bu)3
- SCHEMBL6033
- FT-0652241
- tris n-butyl phosphine
- T0361
- W-100016
- MFCD00009462
- Q7840573
- tri n-butyl phosphine
- BRN 1738261
- A22090
- tri n-butylphosphine
- Tox21_301600
- NCGC00256212-01
- Tribuylphosphine
- tri-(n-butyl)phosphine
- (n-Bu)3P
- CHEMBL3185473
- InChI=1/C12H27P/c1-4-7-10-13(11-8-5-2)12-9-6-3/h4-12H2,1-3H
- tri-n-butylphosphin
- AM85995
- AI3-28071
- Tri-n-butylphosphine, 99%
- EC 213-651-2
- tri-n-butyl phosphin
- SCHEMBL3173609
- PBu(n)3
- n-Bu3P
- tributyiphophine
- 998-40-3
- DTXCID7026998
- UNII-0O52FJR7WN
- tri-butylphosphine
- tributy-lphosphine
- AKOS009128712
- NS00009653
- CAS-998-40-3
- F0001-2344
- Tributylphosphine, >=93.5% (Tri-N-butylphosphine, GC)
- NSC 91700
- NSC91700
- tributylphoshine
- DTXSID9046998
- Tributyl-phosphine
- NCIOpen2_005716
- EN300-27824
- tributylphospine
- nBu3P
- (Bu)3P
- tri(n-butyl)phosphine
- Tri-n-butylphosphine, 97%
- NSC-91700
- BP-10599
- P(N-BU)3
- BCP22498
- Bu3P
- PBu3
- Tributylphosphane,95%
- P(nBu)3
- Tributylphosphane (UN3254) (Spontaneously combustible)
- DB-222255
- Trinbutylphosphine
- DB-009882
- Tris(butyl)phosphine; Tri-n-butylphosphine; TBUP
- Tributylphosphane
- Tri-n-butylphosphane
- Tri-n-butylphosphine
- Tris(butyl)phosphine
- Tributylphosphine
- phosphine, tributyl
- +Expand
- MDL： MFCD00009462
- InChIKey： TUQOTMZNTHZOKS-UHFFFAOYSA-N
- Inchi： 1S/C12H27P/c1-4-7-10-13(11-8-5-2)12-9-6-3/h4-12H2,1-3H3
- SMILES： P(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- BRN： 1738261

Computed Properties

Exact Mass: 202.18500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 9
Monoisotopic Mass: 202.185037
Heavy Atom Count: 13
Complexity: 72.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 4.86860
PSA: 13.59000
Refractive Index: 1.461-1.463
Water Partition Coefficient: Insoluble
Boiling Point: 240-242 ºC
Melting Point: -65 ºC
Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
Color/Form: 200 mM (in N-methyl-2-pyrrolidinone)
Color/Form: Not determined
Stability/Shelf Life: Stable, but pyrophoric - spontaneously inflammable in air. Incompatible with oxidizing agents. Moisture sensitive.
Solubility: Soluble in most organic solvents, slightly soluble in acetonitrile and water. 31P NMR can be used to detect reagent purity.
Sensitiveness: Moisture Sensitive/Air Sensitive
Density: 0.812

Tributyl Phosphine Security Information

Symbol: GHS02 GHS05 GHS07
RTECS：SZ3270000
WGK Germany：3
Safety Term：4.2
Safety Instruction： S41-S36/37/39-S26-S16-S45-S43-S17
Packing Group：I
Risk Phrases：R11; R17; R21/22; R34
Dangerous goods sign： F C
Hazardous Material transportation number：UN 3254 4.2/PG 1
Hazard Statement： H226,H250,H302,H312,H314
Warning Statement： P222,P231,P280,P305+P351+P338,P310,P422
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：I
Risk Phrases： 61-36/37/38
Signal Word：Danger
TSCA：Yes
HazardClass：4.2
FLUKA BRAND F CODES：10-13-23

Tributyl Phosphine Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tributyl Phosphine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB130277-250 g	Tri-n-butylphosphine, 99% (10 wt% in hexane); .	998-40-3	99%	250g	€104.10	2023-06-24
Chemenu	CM383887-500g	Tributylphosphine	998-40-3	95%+	500g	$***	2023-04-18
FUJIFILM	200-07723-25mL	Tributyl Phosphine	998-40-3		25ml	JPY 5500	2023-09-15
Life Chemicals	F0001-2344-0.25g	tributylphosphane	998-40-3	95%+	0.25g	$18.0	2023-09-07
Oakwood	216533-5g	Tributylphosphine	998-40-3	>93.5%	5g	$12.00	2024-07-19
TRC	T773550-5g	Tri-n-butylphosphine	998-40-3		5g	45.00
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	14114-50g	Tri-n-butylphosphine, 94%	998-40-3	94%	50g	￥264.00	2023-02-26
AN HUI DUN MAO XIN CAI LIAO Technology Co., Ltd.	H88825-25mL		998-40-3	98%，SpcSeal	25ml	￥97.0
BAI LING WEI Technology Co., Ltd.	927442-25ML	Tributylphosphine, 95%, for synthesis	998-40-3	95%	25ML	￥ 76	2022-04-26
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0613569543- 25ml	Tributyl Phosphine	998-40-3	97%(GC)	25ml	¥ 80.0